Tauro-β-muricholic Acid (sodium salt)
Tauro-β-muricholic Acid (sodium salt)
Tauro-β-muricholic acid (TβMCA) is a potent competitive and reversible antagonist of the farnesoid X receptor (FXR) (IC50 = 40 µM) that binds bile acids. TβMCA accumulates in germ-free mice under normal conditions but is reduced after colonization with feces from a human donor. TβMCA is increased in the intestines of mice resistant to high-fat diet-induced obesity, fatty liver, and diabetes.
Brand Name:
Vulcanchem
CAS No.:
145022-92-0
VCID:
VC0162688
InChI:
InChI=1S/C26H45NO7S.Na/c1-15(4-7-21(29)27-12-13-35(32,33)34)17-5-6-18-22-19(9-11-25(17,18)2)26(3)10-8-16(28)14-20(26)23(30)24(22)31;/h15-20,22-24,28,30-31H,4-14H2,1-3H3,(H,27,29)(H,32,33,34);/q;+1/p-1/t15-,16-,17-,18+,19+,20+,22+,23+,24-,25-,26-;/m1./s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C.[Na+]
Molecular Formula:
C26H44NO7S • Na
Molecular Weight:
537.7
Tauro-β-muricholic Acid (sodium salt)
CAS No.: 145022-92-0
Reference Standards
VCID: VC0162688
Molecular Formula: C26H44NO7S • Na
Molecular Weight: 537.7
| CAS No. | 145022-92-0 |
|---|---|
| Product Name | Tauro-β-muricholic Acid (sodium salt) |
| Molecular Formula | C26H44NO7S • Na |
| Molecular Weight | 537.7 |
| IUPAC Name | sodium;2-[[(4R)-4-[(3R,5R,6S,7R,8S,9S,10R,13R,14S,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO7S.Na/c1-15(4-7-21(29)27-12-13-35(32,33)34)17-5-6-18-22-19(9-11-25(17,18)2)26(3)10-8-16(28)14-20(26)23(30)24(22)31;/h15-20,22-24,28,30-31H,4-14H2,1-3H3,(H,27,29)(H,32,33,34);/q;+1/p-1/t15-,16-,17-,18+,19+,20+,22+,23+,24-,25-,26-;/m1./s1 |
| Standard InChIKey | NYXROOLWUZIWRB-GPHZYVDLSA-M |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C.[Na+] |
| Description | Tauro-β-muricholic acid (TβMCA) is a potent competitive and reversible antagonist of the farnesoid X receptor (FXR) (IC50 = 40 µM) that binds bile acids. TβMCA accumulates in germ-free mice under normal conditions but is reduced after colonization with feces from a human donor. TβMCA is increased in the intestines of mice resistant to high-fat diet-induced obesity, fatty liver, and diabetes. |
| Synonyms | Tauro-β-muricholate;TβMCA |
| Reference | 1.Sayin, S.I.,Wahlström, A.,Felin, J., et al. Gut microbiota regulates bile acid metabolism by reducing the levels of tauro-beta-muricholic acid, a naturally occurring FXR antagonist. Cell Metab. 17(2), 225-235 (2013). |
| PubChem Compound | 132285209 |
| Last Modified | Nov 12 2021 |
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